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Compound of Interest

Compound Name: Dioctanoylglycol

Cat. No.: B1662557 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2-Dioctanoyl-rac-glycerol (Dioctanoylglycol or DOG) is a synthetic, cell-permeable analog of

diacylglycerol (DAG), a critical second messenger in cellular signaling.[1] Endogenous DAG is

produced by the hydrolysis of phosphatidylinositol and acts as a physiological activator of

Protein Kinase C (PKC).[2] DOG mimics this effect, making it an invaluable tool for studying the

PKC signaling pathway, which is implicated in numerous cellular processes including cell

growth, differentiation, and apoptosis.[3][4] This document provides detailed protocols for the

preparation, storage, and handling of DOG stock solutions for use in various research

applications.

Physicochemical Properties and Solubility
Proper preparation of DOG stock solutions begins with an understanding of its physical and

chemical characteristics.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1662557?utm_src=pdf-interest
https://www.benchchem.com/product/b1662557?utm_src=pdf-body
https://www.glpbio.com/1-2-dioctanoyl-sn-glycerol.html
https://pubmed.ncbi.nlm.nih.gov/3127039/
https://pubmed.ncbi.nlm.nih.gov/10569242/
https://pubmed.ncbi.nlm.nih.gov/2479143/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms
1,2-Dioctanoyl-rac-glycerol,

C8:0 DAG, DiC8
[3][5]

Molecular Formula C19H36O5 [6]

Molecular Weight 344.5 g/mol [6]

Appearance Clear, colorless oil or solid [7]

Purity ≥95% [6]

DOG exhibits solubility in a variety of organic solvents. The choice of solvent is critical and

depends on the experimental system.

Solvent Solubility Reference

DMSO ≥ 7 mg/mL; Soluble to 100 mM [1][6]

Ethanol ≥ 7 mg/mL; >30 mg/mL [1][6]

Dimethylformamide (DMF) ≥ 7 mg/mL; >20 mg/mL [1][6]

Acetonitrile
Supplied as a 100 mg/mL

solution
[6]

Chloroform Soluble [7]

Methanol Soluble [7]

PBS (pH 7.2) Approx. 250 µg/mL [6]

Signaling Pathway of Diacylglycerol (DAG) Analogs
DOG, as a DAG analog, activates the Protein Kinase C (PKC) pathway. This pathway is

initiated by the activation of cell surface receptors, leading to the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC) into two second

messengers: inositol 1,4,5-trisphosphate (IP3) and DAG. While IP3 mobilizes intracellular

calcium, DAG directly activates PKC at the cell membrane.[4][8]
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Stock Solution Preparation

Experimental Use

Weigh DOG Powder

Dissolve in Anhydrous DMSO

Vortex to Solubilize

Aliquot into Vials

Store at -20°C / -80°C

Thaw Single Aliquot

Retrieve for Experiment

Prepare Working Dilution
in Culture Medium

Treat Cells

Incubate and Analyze

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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